Cas no 6674-40-4 (5-Hydroxy-7-acetoxyflavone)

• Product Name: 5-Hydroxy-7-acetoxyflavone
• CAS No: 6674-40-4
• MF: C₁₇H₁₂O₅
• MW: 296.274185180664
• CID: 836786
• PubChem ID: 5420895
• Update Time: 2025-09-25

5-Hydroxy-7-acetoxyflavone Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-4-oxo-2-phenyl-4H-chromen-7-yl acetate
• 5-Hydroxy-7-acetoxyflavone
• 5-hydroxy-7-acetoxylsaccharidesavone
• 5-Acetoxy-7-methoxyflavon
• 5-Hydroxy-7-acetoxy-flavon
• 7-Acetoxy-5-hydroxy-2-phenyl-chromen-4-on
• 7-acetoxy-5-hydroxy-2-phenyl-chromen-4-one
• 7-O-acetyl chrysin
• 7-triethylsilyl taxol
• Chrysinacetat
• [ "" ]
• (5-hydroxy-4-oxo-2-phenylchromen-7-yl) acetate
• NPD6044
• STK068342
• AK104383
• W1607
• ST24044779
• CS-0022758
• SCHEMBL21224157
• HY-N2487
• PD125449
• F17703
• FS-8938
• A867400
• CHEMBL353729
• 6674-40-4
• AKOS005389579
• DA-70215
• 5-HYDROXY-4-OXO-2-PHENYLCHROMEN-7-YL ACETATE

• Inchi： 1S/C17H12O5/c1-10(18)21-12-7-13(19)17-14(20)9-15(22-16(17)8-12)11-5-3-2-4-6-11/h2-9,19H,1H3
• InChI Key： WMJRZPKTPVQOMP-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=CC(C2C(=CC(=CC1=2)OC(C)=O)O)=O

Computed Properties

• Exact Mass: 296.06800
• Monoisotopic Mass: 296.06847348 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 296.27
• XLogP3: 2.2
• Topological Polar Surface Area: 72.8

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 510.2±50.0 °C at 760 mmHg
• Flash Point: 192.3±23.6 °C
• PSA: 76.74000
• LogP: 3.09090
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

5-Hydroxy-7-acetoxyflavone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone